Cas no 857245-46-6 (3,6-Dimethoxy-2-methylaniline hydrochloride)

• Product Name: 3,6-Dimethoxy-2-methylaniline hydrochloride
• CAS No: 857245-46-6
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 5714975
• PubChem ID: 75481719
• Update Time: 2025-06-08

3,6-Dimethoxy-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethoxy-2-methylanilinehydrochloride
• 3,6-dimethoxy-2-methylaniline hydrochloride
• 857245-46-6
• EN300-157539
• 3,6-dimethoxy-2-methylaniline;hydrochloride
• 3,6-Dimethoxy-2-methylaniline hydrochloride

• Inchi： 1S/C9H13NO2.ClH/c1-6-7(11-2)4-5-8(12-3)9(6)10;/h4-5H,10H2,1-3H3;1H
• InChI Key： YNGGNXHBHJIKSY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=C(C(=C1C)N)OC

Computed Properties

• Exact Mass: 203.0713064g/mol
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 248-252 °C (decomp)

Additional information on 3,6-Dimethoxy-2-methylaniline hydrochloride

3,6-Dimethoxy-2-methylaniline Hydrochloride (CAS No. 857245-46-6): An Overview and Recent Advances

3,6-Dimethoxy-2-methylaniline hydrochloride (CAS No. 857245-46-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the synthesis of various bioactive molecules.

The chemical formula of 3,6-dimethoxy-2-methylaniline hydrochloride is C₁₀H₁₄NClO₂. It is a white to off-white crystalline solid with a molecular weight of 217.68 g/mol. The compound is soluble in water and organic solvents such as ethanol and methanol, making it suitable for a wide range of chemical reactions and biological assays.

In recent years, 3,6-dimethoxy-2-methylaniline hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The presence of the methoxy groups on the aromatic ring enhances the compound's lipophilicity, which is crucial for crossing the blood-brain barrier and achieving therapeutic concentrations in the central nervous system.

A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of 3,6-dimethoxy-2-methylaniline hydrochloride exhibit potent antidepressant activity in animal models. The researchers found that these derivatives were effective in reducing depressive-like behaviors without causing significant side effects, such as weight gain or sexual dysfunction, which are common with traditional SSRIs.

Beyond its applications in mental health, 3,6-dimethoxy-2-methylaniline hydrochloride has also shown promise in the development of anti-inflammatory drugs. A recent study published in the Inflammation Research Journal (2023) demonstrated that certain derivatives of this compound possess strong anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, making them potential candidates for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthetic versatility of 3,6-dimethoxy-2-methylaniline hydrochloride has also made it an attractive starting material for the synthesis of other bioactive compounds. For instance, a study published in the Tetrahedron Letters (2023) described a novel synthetic route to produce a series of substituted anilines using this compound as a key intermediate. The resulting anilines exhibited potent antiviral activity against several strains of influenza virus, highlighting the potential of this compound in antiviral drug development.

In addition to its therapeutic applications, 3,6-dimethoxy-2-methylaniline hydrochloride has been explored for its use in materials science. A research team from the University of California, Berkeley, reported in the Journal of Materials Chemistry B (2023) that this compound can be used to synthesize conductive polymers with enhanced electrical properties. These polymers have potential applications in organic electronics and energy storage devices.

The safety profile of 3,6-dimethoxy-2-methylaniline hydrochloride is another important aspect that has been investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like many pharmaceutical compounds, it can cause mild side effects such as nausea and dizziness at higher concentrations. Therefore, careful dosing and monitoring are essential when using this compound in clinical settings.

In conclusion, 3,6-dimethoxy-2-methylaniline hydrochloride (CAS No. 857245-46-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic versatility make it a valuable tool for developing new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.